Cas no 1006483-11-9 (4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid)

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid structure
1006483-11-9 structure
Product Name:4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
CAS No:1006483-11-9
MF:C9H8BrN3O3
MW:286.082120895386
CID:4675619
Update Time:2023-08-14

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
    • 4-((4-Bromo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
    • STK503223
    • 4-[(4-bromopyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
    • 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
    • 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
    • Inchi: 1S/C9H8BrN3O3/c1-5-7(8(9(14)15)12-16-5)4-13-3-6(10)2-11-13/h2-3H,4H2,1H3,(H,14,15)
    • InChI Key: VDAQGHHETFQEAS-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC1C(C(=O)O)=NOC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Topological Polar Surface Area: 81.2

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid Pricemore >>

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4-((4-Bromo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
1006483-11-9 97%
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